Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate

• IUPAC Name: lithium;2-(dimethylamino)-2-pyridin-2-ylacetate
• InChI: InChI=1S/C9H12N2O2.Li/c1-11(2)8(9(12)13)7-5-3-4-6-10-7;/h3-6,8H,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key: KSENIOYDNVLKNW-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CN(C)C(C1=CC=CC=N1)C(=O)[O-]
• Molecular Formula: C9H11LiN2O2
• Molecular Weight: 186.2 g/mol

Description

Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate, also known as LiDPA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. LiDPA is a lithium salt of N,N-dimethyl-2-(pyridin-2-yl)acetamide, and it has been extensively studied for its potential applications in various fields such as medicine, biochemistry, and pharmacology. In

Scientific Research Applications

Synthesis and Reactivity

The compound's synthesis and reactivity have been a subject of investigation, showcasing its potential in forming complexes with various metals. For instance, research on the synthesis and reactivity of bis(alkoxysilylamido)yttrium eta(2)-pyridyl and eta(2)-alpha-picolyl compounds highlights the C-H activation of pyridine and its derivatives, leading to the formation of complexes with yttrium through an eta(3)-aza-allylic fashion. These findings suggest avenues for exploring the reactivity of Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate with transition metals, offering insights into its potential applications in catalysis and material science (Duchateau et al., 1997).

Complex Formation with Metals

The ability of Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate to form complexes with metals is of particular interest. Studies on metal (Mg, Fe, Co, Zr, and Ti) complexes derived from aminosilyl substituted aminopyridinato ligand reveal the formation of dinuclear complexes with trigonal bipyramidal geometries, where the compound acts as a bimetallic bridging aminopyridinato moiety. These findings open up possibilities for its use in ethylene polymerization and highlight its potential as a ligand in metal-organic frameworks (MOFs) and catalyst design (Xin‐E Duan et al., 2012).

Photophysical Applications

The exploration of cyclopalladated complexes of 4-aryl-2,1,3-benzothiadiazoles, where Lithium 2-(dimethylamino)-2-(pyridin-2-yl)acetate could potentially serve as a ligand, demonstrates the compound's relevance in developing new emitters for solution-based applications at room temperature. These complexes exhibit significant absorption and fluorescence emission, suggesting potential applications in optoelectronics and as active components in light-emitting devices (Mancilha et al., 2011).